Cas no 62555-01-5 (1-Cyclohexen-1-ol, 4-(1-methylethyl)-)

• Product Name: 1-Cyclohexen-1-ol, 4-(1-methylethyl)-
• CAS No: 62555-01-5
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 440408
• PubChem ID: 71385261
• Update Time: 2025-04-19

1-Cyclohexen-1-ol, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexen-1-ol, 4-(1-methylethyl)-
• 4-propan-2-ylcyclohexen-1-ol
• 62555-01-5
• 4-(Propan-2-yl)cyclohex-1-en-1-ol
• SCHEMBL14813344
• DTXSID40807499

• Inchi： 1S/C9H16O/c1-7(2)8-3-5-9(10)6-4-8/h5,7-8,10H,3-4,6H2,1-2H3
• InChI Key： AULRHYBGVDPBNJ-UHFFFAOYSA-N
• SMILES： OC1=CCC(CC1)C(C)C

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enols